1-[4-(propan-2-yl)cyclohexyl]propan-2-amine hydrochloride

• CAS No.: 2287280-43-5
• Molecular Formula: C12H26ClN
• Molecular Weight: 219.8

Description

1-[4-(Propan-2-yl)cyclohexyl]propan-2-amine hydrochloride is a chemical compound with a unique structure that includes a cyclohexyl ring substituted with a propan-2-yl group and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(propan-2-yl)cyclohexyl]propan-2-amine hydrochloride typically involves the reaction of cyclohexyl derivatives with appropriate amine precursors under controlled conditions. One common method includes the use of N,N′-dicyclohexylcarbodiimide as a coupling reagent along with catalytic amounts of 4-dimethylaminopyridine . The reaction conditions often require specific temperatures and solvents to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. Techniques such as high-performance liquid chromatography (HPLC) are employed to assess the purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-[4-(Propan-2-yl)cyclohexyl]propan-2-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

Substitution: Substitution reactions can occur where functional groups are replaced by other groups, often facilitated by catalysts or specific reagents.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction could produce cyclohexylamines .

Scientific Research Applications

1-[4-(Propan-2-yl)cyclohexyl]propan-2-amine hydrochloride has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme interactions and cellular responses.

Medicine: Explored for its potential therapeutic properties, such as anticonvulsant activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[4-(propan-2-yl)cyclohexyl]propan-2-amine hydrochloride involves its interaction with specific molecular targets and pathways. It may act on central cholinergic receptors, balancing cholinergic and dopaminergic activity in the basal ganglia, similar to compounds like procyclidine . This interaction can lead to various pharmacological effects, including antispasmodic and anticonvulsant activities .

Comparison with Similar Compounds

Procyclidine: Shares a similar mechanism of action, acting on central cholinergic receptors.

Phenibut: Another compound with anxiolytic and nootropic properties, often compared for its effects on the central nervous system.

Uniqueness: 1-[4-(Propan-2-yl)cyclohexyl]propan-2-amine hydrochloride is unique due to its specific structural features and the resulting pharmacological profile. Its combination of a cyclohexyl ring with an amine group provides distinct chemical and biological properties that differentiate it from other similar compounds .